Cas no 2137551-23-4 (Heptane, 1-chloro-4,6,6-trimethyl-)

• Product Name: Heptane, 1-chloro-4,6,6-trimethyl-
• CAS No: 2137551-23-4
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5287229
• Update Time: 2025-10-28

Heptane, 1-chloro-4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-chloro-4,6,6-trimethyl-

• Inchi： 1S/C10H21Cl/c1-9(6-5-7-11)8-10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： VONNDNPIMTVMQT-UHFFFAOYSA-N
• SMILES： C(Cl)CCC(C)CC(C)(C)C

Additional information on Heptane, 1-chloro-4,6,6-trimethyl-

Recent Advances in the Study of 2137551-23-4 and Heptane, 1-chloro-4,6,6-trimethyl- in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2137551-23-4 and the product name Heptane, 1-chloro-4,6,6-trimethyl- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, chemical synthesis, and material science. This research briefing aims to provide a comprehensive overview of the latest findings related to these substances, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 2137551-23-4, a compound that exhibits unique structural features. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its molecular structure. Preliminary findings suggest that this compound may serve as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals.

Heptane, 1-chloro-4,6,6-trimethyl-, on the other hand, has been investigated for its role as a solvent and reagent in various chemical reactions. Its stability and reactivity under different conditions make it a versatile tool in organic synthesis. Recent publications have highlighted its use in catalytic processes, where it has shown promise in improving reaction yields and selectivity. Additionally, its potential as a green solvent is being explored, given its relatively low environmental impact compared to traditional solvents.

One of the most exciting developments in this area is the discovery of potential biological activities associated with these compounds. In vitro studies have demonstrated that 2137551-23-4 exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of anti-inflammatory drugs. Similarly, Heptane, 1-chloro-4,6,6-trimethyl- has been shown to possess antimicrobial properties, making it a candidate for further investigation in the fight against antibiotic-resistant bacteria.

The pharmaceutical industry is particularly interested in the scalability of these compounds. Recent advancements in synthetic methodologies have enabled the production of 2137551-23-4 and Heptane, 1-chloro-4,6,6-trimethyl- on a larger scale, which is crucial for their potential commercialization. Researchers are also exploring the use of continuous flow chemistry to optimize the synthesis process, reducing costs and improving efficiency.

In conclusion, the latest research on 2137551-23-4 and Heptane, 1-chloro-4,6,6-trimethyl- underscores their potential in both academic and industrial settings. Their unique chemical properties and biological activities make them promising candidates for further study. Future research should focus on elucidating their mechanisms of action, optimizing their synthesis, and exploring their applications in drug development and other fields. This briefing serves as a foundation for ongoing and future investigations into these intriguing compounds.